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Cat. No.: B043268

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colestilan is a non-absorbable, anion-exchange resin that functions as a phosphate binder
and bile acid sequestrant.[1] It is investigated for its therapeutic effects on hyperphosphatemia
and hypercholesterolemia. In preclinical murine models, oral administration is necessary to
evaluate its efficacy and mechanism of action. Due to its insoluble nature, Colestilan must be
administered as a suspension for oral gavage.[1] This document provides a detailed protocol
for the preparation of a Colestilan suspension and its administration to mice via oral gavage.

Data Presentation
Table 1: Recommended Dosage and Vehicle
Concentration
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Parameter

Recommendation

Notes

Dosage Range

100 - 500 mg/kg

Based on a 1.5%
concentration in diet from
preclinical studies, assuming a
daily food intake of 3-5 g for a
20-25 g mouse.[2] Dose can
be adjusted based on

experimental design.

Vehicle

0.5% (w/v) Methylcellulose in
Sterile Water

A commonly used, inert
suspending agent for oral

gavage in rodents.

Gavage Volume

5-10 mL/kg

Standard volume for oral
gavage in mice to ensure
safety and accuracy. For a 259
mouse, this corresponds to
125-250 L.

Gavage Needle

20-22 gauge, 1.5 inch, ball-
tipped

Appropriate size for adult mice

to prevent injury.

Table 2: Example Calculation for a 200 mgl/kg Dose

Parameter Value Calculation

Mouse Body Weight 25¢ -

Desired Dose 200 mg/kg -

Total Dose per Mouse 5mg 200 mg/kg * 0.025 kg
Assuming a gavage volume of

Suspension Concentration 20 mg/mL 10 mL/kg (0.25 mL fora 25 g
mouse). 5 mg/ 0.25 mL

Volume to Administer 250 pL -

Experimental Protocols
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Protocol 1: Preparation of 0.5% Methylcellulose Vehicle

Materials:

Methylcellulose powder

Sterile, purified water

Magnetic stirrer and stir bar

Glass beaker

Graduated cylinder

Autoclave

Procedure:
» Heat approximately half of the required volume of sterile water to 60-80°C.

» While stirring vigorously, slowly add the methylcellulose powder to the heated water to
ensure proper dispersion and prevent clumping.

e Once the powder is fully dispersed, remove the beaker from the heat and add the remaining
volume of cold sterile water.

» Continue stirring until the solution is cool and a clear, viscous solution is formed.

e Autoclave the solution to ensure sterility.

Store the prepared 0.5% methylcellulose vehicle at 4°C.

Protocol 2: Preparation of Colestilan Suspension

Materials:
e Colestilan powder

e Prepared 0.5% methylcellulose vehicle
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Weighing scale

Spatula

Mortar and pestle (optional, for fine grinding)
Conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Pipettes

Procedure:

Calculate the required amount of Colestilan and vehicle based on the desired concentration
and final volume.

Weigh the precise amount of Colestilan powder. For improved suspension, the powder can
be finely ground using a mortar and pestle.

Transfer the Colestilan powder into a conical tube.

Add a small volume of the 0.5% methylcellulose vehicle to the powder and mix to create a
smooth paste. This prevents the formation of clumps.

Gradually add the remaining volume of the methylcellulose vehicle while continuously
mixing.

Vortex the suspension thoroughly for 2-3 minutes to ensure a homogenous mixture.

Visually inspect the suspension for any clumps. If present, continue vortexing until a uniform
suspension is achieved.

Important: Due to the potential for settling, always vortex the suspension immediately before
each gavage administration to ensure accurate dosing.

Protocol 3: Oral Gavage Administration in Mice

Materials:
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Prepared Colestilan suspension

Appropriately sized gavage needle (20-22 gauge, 1.5 inch, ball-tipped)

Syringe (e.g., 1 mL)

Animal scale

Procedure:

Weigh the mouse to determine the correct volume of suspension to administer.
» Vortex the Colestilan suspension thoroughly.
o Draw the calculated volume of the suspension into the syringe.

o Securely restrain the mouse by scruffing the neck and back to immobilize the head and
prevent movement. The body should be held firmly.

¢ Position the mouse in a vertical orientation.

o Gently insert the gavage needle into the side of the mouth, advancing it along the roof of the
mouth towards the esophagus. The needle should pass with minimal resistance. If resistance
is met, withdraw and reposition. Do not force the needle.

e Once the needle is properly positioned in the esophagus (a slight gulping motion may be
felt), slowly administer the suspension.

» After administration, gently remove the needle.

e Return the mouse to its cage and monitor for any signs of distress, such as difficulty
breathing or leakage of the suspension from the mouth or nose.

Mandatory Visualization
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Caption: Workflow for Colestilan suspension preparation and oral gavage.
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Caption: Conceptual pathway of Colestilan's mechanism of action in the gut.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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